Cas no 74259-08-8 (L-Phenylalanine,1-[(2S)-3-mercapto-2-methyl-1-oxopropyl]-L-prolyl- (9CI))

• Product name: L-Phenylalanine,1-[(2S)-3-mercapto-2-methyl-1-oxopropyl]-L-prolyl- (9CI)
• CAS No: 74259-08-8
• MF: C₁₈H₂₄N₂O₄S
• MW: 364.45916
• MDL: MFCD00891530
• CID: 568946
• PubChem ID: 156284

L-Phenylalanine,1-[(2S)-3-mercapto-2-methyl-1-oxopropyl]-L-prolyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,1-[(2S)-3-mercapto-2-methyl-1-oxopropyl]-L-prolyl- (9CI)
• (2S)-2-[[(2S)-1-[(2S)-2-methyl-3-sulfanylpropanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoic acid
• desacetyl-alacepril
• L-PHENYLALANINE, 1-((2S)-3-MERCAPTO-2-METHYL-1-OXOPROPYL)-L-PROLYL-
• B6B1RRA3XL
• Deacetylalacepril
• DTXSID30225264
• 1-((2S)-3-MERCAPTO-2-METHYL-1-OXOPROPYL)-L-PROLYL-L-PHENYLALANINE
• DESACETYLALACEPRIL
• (S)-2-[(S)-1-((S)-3-Mercapto-2-methylpropanoyl)pyrrolidine-2-carboxamido]-3-phenylpropanoic Acid
• C21533
• E86608
• 74259-08-8
• UNII-B6B1RRA3XL
• ((S)-3-Mercapto-2-methylpropanoyl)-L-prolyl-L-phenylalanine
• SCHEMBL7388881
• L-Phenylalanine, N-(1-(3-mercapto-2-methyl-1-oxopropyl)-L-prolyl)-, (S)-
• DU-1227

• MDL： MFCD00891530
• Inchi： InChI=1S/C18H24N2O4S/c1-12(11-25)17(22)20-9-5-8-15(20)16(21)19-14(18(23)24)10-13-6-3-2-4-7-13/h2-4,6-7,12,14-15,25H,5,8-11H2,1H3,(H,19,21)(H,23,24)/t12-,14+,15+/m1/s1
• InChI Key： GICPPYOSOHKZPY-SNPRPXQTSA-N
• SMILES： CC(CS)C(=O)N1CCCC1C(=O)NC(CC2=CC=CC=C2)C(=O)O

Computed Properties

• Exact Mass: 364.146
• Monoisotopic Mass: 364.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 2
• Surface Charge: 0
• XLogP3: nothing
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.268
• Boiling Point: 651.9°C at 760 mmHg
• Flash Point: 348.1°C
• Refractive Index: 1.586

Additional information on L-Phenylalanine,1-[(2S)-3-mercapto-2-methyl-1-oxopropyl]-L-prolyl- (9CI)

Comprehensive Overview of L-Phenylalanine,1-[(2S)-3-mercapto-2-methyl-1-oxopropyl]-L-prolyl- (9CI) (CAS No. 74259-08-8)

L-Phenylalanine,1-[(2S)-3-mercapto-2-methyl-1-oxopropyl]-L-prolyl- (9CI), with the CAS number 74259-08-8, is a specialized peptide derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound is a modified form of L-phenylalanine, an essential amino acid, combined with a prolyl group and a unique mercapto-methyl-oxopropyl side chain. Its structural complexity makes it a subject of interest for studies involving enzyme inhibition, drug design, and metabolic pathways.

In recent years, the demand for peptide-based therapeutics has surged, driven by their high specificity and lower toxicity compared to traditional small-molecule drugs. L-Phenylalanine derivatives, such as this compound, are often explored for their potential in treating metabolic disorders, neurodegenerative diseases, and even as anti-inflammatory agents. Researchers are particularly intrigued by the thiol group (mercapto) in its structure, which may contribute to antioxidant properties or serve as a reactive site for further chemical modifications.

The compound's CAS No. 74259-08-8 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in medicinal chemistry and biotechnology. Its IUPAC name and molecular formula are critical for researchers synthesizing or analyzing it, while its stereochemistry (2S configuration) underscores the importance of chirality in biological activity. This aligns with the growing focus on enantioselective synthesis in drug development, a hot topic in pharmaceutical innovation.

From an SEO perspective, queries like "L-Phenylalanine derivatives uses" or "CAS 74259-08-8 applications" highlight user interest in practical applications. The compound's potential role in nutraceuticals and cosmeceuticals also resonates with trends in personalized medicine and anti-aging research. Additionally, its prolyl component links it to collagen metabolism, a key area in skin health and wound healing studies.

Quality control and analytical methods for CAS 74259-08-8 are another focal point. Techniques like HPLC, mass spectrometry, and NMR spectroscopy are essential for verifying purity and structure, especially given the compound's use in preclinical trials. This aligns with industry demands for high-purity bioactive compounds and regulatory compliance in GMP manufacturing.

In summary, L-Phenylalanine,1-[(2S)-3-mercapto-2-methyl-1-oxopropyl]-L-prolyl- (9CI) represents a versatile scaffold in bioorganic chemistry. Its CAS No. 74259-08-8 serves as a gateway to exploring its multifaceted roles, from drug discovery to biomaterial engineering. As research progresses, this compound may unlock new avenues in targeted therapy and biochemical diagnostics, addressing unmet needs in modern healthcare.